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Compound of Interest

Compound Name: 5-Iodo-1,3-dimethyluracil

CAS No.: 40738-83-8

Cat. No.: B1298446

Get Quote

This in-depth technical guide provides a detailed overview of the core chemical and physical

properties of 5-Iodo-1,3-dimethyluracil, tailored for researchers, scientists, and professionals

in drug development. The information presented herein is curated from various scientific

sources to ensure accuracy and relevance.

Core Chemical Properties
5-Iodo-1,3-dimethyluracil is a halogenated derivative of 1,3-dimethyluracil, a pyrimidine base.

Its chemical structure and fundamental properties are summarized below.
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Property Value Source

Molecular Formula C₆H₇IN₂O₂

Molecular Weight 266.04 g/mol

CAS Number 40738-83-8

Appearance Solid

Melting Point 225 °C (decomposes)

Solubility Soluble in DMSO (10 mg/mL)

Spectroscopic Data
Detailed spectroscopic data is essential for the unequivocal identification and characterization

of 5-Iodo-1,3-dimethyluracil. While comprehensive raw data is best obtained from dedicated

chemical databases, the expected spectral characteristics are outlined below.
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Spectroscopy Expected Features Data Source

¹H NMR

Signals corresponding to the

two N-methyl groups and the

C6-proton. The chemical shift

of the C6-proton would be

influenced by the adjacent iodo

group.

[1]

¹³C NMR

Resonances for the two N-

methyl carbons, the carbonyl

carbons (C2 and C4), the

iodinated carbon (C5), and the

C6 carbon.

[1]

Infrared (IR)

Characteristic absorption

bands for C=O (carbonyl)

stretching, C-N stretching, and

C-H stretching of the methyl

groups.

[1]

Mass Spectrometry

The molecular ion peak (M+)

at m/z corresponding to the

molecular weight.

Fragmentation patterns would

likely involve the loss of methyl

groups, iodine, and isocyanate

moieties.

[1]

Experimental Protocols
Synthesis of 5-Iodo-1,3-dimethyluracil
A common and environmentally friendly method for the iodination of pyrimidine derivatives

involves direct iodination using iodine and a silver salt under solvent-free conditions.[2]

Materials:

1,3-Dimethyluracil
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Iodine (I₂)

Silver nitrate (AgNO₃)

Mortar and pestle

Procedure:

In a mortar, combine 1,3-dimethyluracil and a stoichiometric amount of iodine and silver

nitrate.

Grind the mixture vigorously with a pestle at room temperature for 20-30 minutes. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the solid mixture is worked up. This typically involves

dissolving the mixture in a suitable organic solvent and filtering to remove insoluble silver

salts.

The organic filtrate is then washed, dried, and the solvent is evaporated to yield the crude

product.

An older method for the synthesis of 5-iodo-1,3-dimethyluracil involves the use of aromatic

organomercurials, such as 5-(acetoxymercurio)-1,3-dimethyluracil or 5,5′-mercuriobis(1,3-

dimethyluracil). However, due to the toxicity of mercury compounds, this method is less

commonly used.

Purification
The crude 5-Iodo-1,3-dimethyluracil can be purified by standard laboratory techniques.

Recrystallization:

Dissolve the crude product in a minimal amount of a hot solvent in which it has high

solubility.

Allow the solution to cool slowly to room temperature, and then in an ice bath to induce

crystallization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1298446/docs?utm_src=pdf-body#5-iodo-1-3-dimethyluracil-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1298446/docs?utm_src=pdf-body#5-iodo-1-3-dimethyluracil-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry

under vacuum.

Column Chromatography:

Prepare a silica gel column with an appropriate solvent system (e.g., a mixture of hexane

and ethyl acetate).

Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and evaporate the solvent to obtain the purified 5-Iodo-1,3-
dimethyluracil.

Biological Activity and Potential Mechanism of
Action
5-Iodo-1,3-dimethyluracil has been investigated for its effects in cancer research. Studies

have shown that it can influence the incorporation of [¹²⁵I] 5-iodo-2'-deoxyuridine ([¹²⁵I]IdUrd)

into the DNA of cancer cells. This suggests that 5-Iodo-1,3-dimethyluracil may interfere with

DNA synthesis or repair pathways.

While the precise signaling pathways involving 5-Iodo-1,3-dimethyluracil are not yet fully

elucidated, its structural similarity to thymine and the known mechanisms of other halogenated

pyrimidines, such as 5-fluorouracil (5-FU), provide insights into its potential modes of action. 5-

FU is known to exert its anticancer effects by inhibiting thymidylate synthase, an enzyme

crucial for the synthesis of thymidine, and by being incorporated into DNA and RNA, leading to

cellular damage.[3][4] Similarly, 5-Iodo-1,3-dimethyluracil could potentially be metabolized

and incorporated into DNA, leading to DNA damage and triggering cellular repair mechanisms

or apoptosis.

Visualizations
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The following diagrams illustrate the logical workflow for the synthesis and purification of 5-
Iodo-1,3-dimethyluracil and a conceptual representation of its potential mechanism of action.

Synthesis

Purification

1,3-Dimethyluracil

Mechanical Grinding
(Solvent-Free)

Iodine (I₂) + Silver Nitrate (AgNO₃)

Crude 5-Iodo-1,3-dimethyluracil Recrystallization or
Column Chromatography Pure 5-Iodo-1,3-dimethyluracil

Click to download full resolution via product page

Synthesis and Purification Workflow
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Cellular Processes

Cellular Response
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Potential Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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